Cas no 1882-86-6 (Pregna-4,16-diene-3,11,20-trione(6CI,7CI,8CI,9CI))

Pregna-4,16-diene-3,11,20-trione(6CI,7CI,8CI,9CI) structure
1882-86-6 structure
Product Name:Pregna-4,16-diene-3,11,20-trione(6CI,7CI,8CI,9CI)
CAS No:1882-86-6
MF:C21H26O3
MW:326.429346561432
CID:231680
PubChem ID:232427
Update Time:2025-04-19

Pregna-4,16-diene-3,11,20-trione(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-4,16-diene-3,11,20-trione(6CI,7CI,8CI,9CI)
    • (8S,9S,10R,13S,14S)-17-acetyl-10,13-dimethyl-2,6,7,8,9,12,14,15-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
    • 4,16-Pregnadien-3,11,20-trion
    • AC1L5NUZ
    • AR-1L1762
    • C15146
    • CTK0I3403
    • NSC29841
    • Pregna-4,16-dien-3,11,20-trion
    • pregna-4,16-diene-3,11,20-trione
    • UNII-382CL6DTZL
    • NSC 29841
    • NSC-29841
    • 1882-86-6
    • CHEBI:79664
    • DTXSID30172168
    • 4,16-pregnadien-3,11,20-trione
    • SCHEMBL10728432
    • 382CL6DTZL
    • 16,17-Didehydro-11-oxoprogesterone
    • Q27148787
    • Inchi: 1S/C21H26O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h6,10,15,17,19H,4-5,7-9,11H2,1-3H3/t15-,17-,19+,20-,21+/m0/s1
    • InChI Key: IKTWAVWPFLQACH-RJQCYMMPSA-N
    • SMILES: O=C1C[C@]2(C)C(C(C)=O)=CC[C@H]2[C@@H]2CCC3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

  • Exact Mass: 326.18828
  • Monoisotopic Mass: 326.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 1
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.21
  • LogP: 3.82260
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